Cas no 887408-81-3 ((3-Nitro-1H-pyrazol-1-yl)acetic Acid)
(3-Nitro-1H-pyrazol-1-yl)acetic acid is a nitro-substituted pyrazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure combines the reactivity of the nitro group with the acidity of the carboxyl moiety, enabling applications in heterocyclic chemistry, ligand design, and drug development. The compound exhibits stability under standard conditions and can participate in nucleophilic substitution or condensation reactions. Its well-defined molecular framework allows for precise modifications, facilitating the synthesis of targeted bioactive molecules. Suitable for controlled functionalization, it serves as a valuable building block in medicinal chemistry and material science applications.
887408-81-3 structure
Product Name:(3-Nitro-1H-pyrazol-1-yl)acetic Acid
CAS No:887408-81-3
MF:C5H5N3O4
MW:171.110900640488
MDL:MFCD01622829
CID:713016
Update Time:2025-06-07
(3-Nitro-1H-pyrazol-1-yl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Nitro-1H-pyrazol-1-yl)acetic acid
- (3-Nitro-1h-pyrazol-1-yl)acetic acid
- (3-Nitro-pyrazol-1-yl)-acetic acid
- 1H-Pyrazole-1-aceticacid, 3-nitro-
- 2-(3-nitropyrazol-1-yl)acetic acid
- ART-CHEM-BB B015892
- CHEMBRDG-BB 5907565
- AKOS PAO-0917
- AKOS B015892
- TIMTEC-BB SBB007080
- Albb-004385
- (3-Nitro-1H-pyrazol-1-yl)acetic Acid
-
- MDL： MFCD01622829
- Inchi： 1S/C5H5N3O4/c9-5(10)3-7-2-1-4(6-7)8(11)12/h1-2H,3H2,(H,9,10)
- InChI Key： CHUMLUJOYBGBEX-UHFFFAOYSA-N
- SMILES： N1(CC(O)=O)C=CC([N+]([O-])=O)=N1
Computed Properties
- Exact Mass: 171.02800
- Monoisotopic Mass: 171.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.71
- Boiling Point: 416.4°C at 760 mmHg
- Flash Point: 205.6°C
- Refractive Index: 1.671
- PSA: 100.94000
- LogP: 0.39910
- pka: 3.33±0.10(Predicted)
(3-Nitro-1H-pyrazol-1-yl)acetic Acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
(3-Nitro-1H-pyrazol-1-yl)acetic Acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3-Nitro-1H-pyrazol-1-yl)acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028012-1g |
3-Nitro-pyrazol-1-yl)-acetic acid |
887408-81-3 | 95% | 1g |
￡88.00 | 2022-02-28 | |
| Fluorochem | 028012-5g |
3-Nitro-pyrazol-1-yl)-acetic acid |
887408-81-3 | 95% | 5g |
￡257.00 | 2022-02-28 | |
| Chemenu | CM115356-1g |
(3-nitro-1H-pyrazol-1-yl)acetic acid |
887408-81-3 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM115356-5g |
(3-nitro-1H-pyrazol-1-yl)acetic acid |
887408-81-3 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM115356-10g |
(3-nitro-1H-pyrazol-1-yl)acetic acid |
887408-81-3 | 95% | 10g |
$1080 | 2021-08-06 | |
| Chemenu | CM115356-25g |
(3-nitro-1H-pyrazol-1-yl)acetic acid |
887408-81-3 | 95% | 25g |
$2100 | 2021-08-06 | |
| TRC | N497058-50mg |
(3-Nitro-1H-pyrazol-1-yl)acetic Acid |
887408-81-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497058-100mg |
(3-Nitro-1H-pyrazol-1-yl)acetic Acid |
887408-81-3 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N497058-500mg |
(3-Nitro-1H-pyrazol-1-yl)acetic Acid |
887408-81-3 | 500mg |
$ 160.00 | 2022-06-03 | ||
| Chemenu | CM115356-1g |
(3-nitro-1H-pyrazol-1-yl)acetic acid |
887408-81-3 | 95%+ | 1g |
$80 | 2023-02-17 |
(3-Nitro-1H-pyrazol-1-yl)acetic Acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
887408-81-3 ((3-Nitro-1H-pyrazol-1-yl)acetic Acid) Related Products
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- 344912-39-6((5-Methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid)
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